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Compound of Interest

Compound Name: 4-(Dimethylamino)benzoyl chloride

Cat. No.: B1308649 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Dimethylamino)benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Dimethylamino)benzoyl chloride, a reactive acyl chloride commonly used in organic

synthesis. Due to its hazardous nature, strict adherence to safety protocols is essential to

minimize risks in the laboratory.

Physicochemical and Hazard Information
Proper handling of 4-(Dimethylamino)benzoyl chloride begins with a thorough understanding

of its physical properties and inherent hazards. This substance is a corrosive solid that reacts

with water and moisture.

Table 1: Physicochemical Properties of 4-(Dimethylamino)benzoyl Chloride
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Property Value Source

CAS Number 4755-50-4 Multiple Sources

Molecular Formula C₉H₁₀ClNO Multiple Sources

Molecular Weight 183.63 g/mol [1]

Appearance Yellow Solid [2]

Melting Point 145-149 °C MySkinRecipes

Boiling Point Not available [2]

Flash Point Not applicable

Solubility Reacts with water [3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1]

Health Hazard Information
4-(Dimethylamino)benzoyl chloride is a corrosive substance that can cause severe chemical

burns upon contact with skin, eyes, and mucous membranes.[3] Inhalation of dust can lead to

irritation and damage to the respiratory tract.[3] Upon contact with water or moisture, it

hydrolyzes to form hydrogen chloride (HCl) gas, which is also corrosive and can cause severe

respiratory irritation.[3][4] Long-term exposure to corrosive materials may lead to chronic health

effects.[3]

Table 3: Toxicological Data
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Metric Value Notes

Acute Oral Toxicity No data available

The chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[1]

Acute Dermal Toxicity No data available

The chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[1]

Acute Inhalation Toxicity No data available

The chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
(Dimethylamino)benzoyl chloride to prevent exposure.

Table 4: Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A full face shield

should be worn when handling

larger quantities or when there

is a significant splash risk.

Hands Chemical-Resistant Gloves

Elbow-length PVC or other

suitable chemical-resistant

gloves should be worn. Always

check the glove manufacturer's

compatibility chart.

Body Protective Clothing

A lab coat, and a PVC apron

when handling larger

quantities.

Respiratory Respirator

A NIOSH/MSHA-approved

respirator with appropriate

cartridges should be used if

dusts are generated and

engineering controls are

insufficient.

Experimental Protocols
Safe Handling Protocol
This protocol outlines the standard operating procedure for handling 4-
(Dimethylamino)benzoyl chloride in a laboratory setting.

Preparation:

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Work must be conducted in a certified chemical fume hood.[6]

Remove all sources of water and moisture from the work area.
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Have appropriate spill cleanup materials readily available (e.g., dry sand, vermiculite).

Handling:

Wear all required PPE as specified in Table 4.

Handle the container with care to avoid generating dust.

Use spark-proof tools for transfers.

Weigh the required amount in a dry, inert atmosphere if possible (e.g., in a glove box or

under a stream of nitrogen).

Keep the container tightly closed when not in use.

Post-Handling:

Thoroughly decontaminate all equipment and work surfaces after use.

Wash hands thoroughly with soap and water after removing gloves.

Dispose of contaminated waste in a properly labeled hazardous waste container.

Spill Cleanup Protocol
In the event of a spill, follow these procedures to safely clean and decontaminate the area.

Immediate Response:

Evacuate all non-essential personnel from the immediate area.

Alert laboratory personnel and the appropriate safety officer.

If the spill is large or you are not trained to handle it, call emergency services.

Do not use water on the spill.[7]

Cleanup Procedure (for small, manageable spills):
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Don the appropriate PPE, including respiratory protection.

Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a

commercial spill absorbent for water-reactive materials.[8]

Work from the outside of the spill towards the center to prevent spreading.[8]

Carefully sweep the absorbed material into a dry, sealable container for hazardous waste

disposal.

Do not use combustible materials like paper towels to absorb the spill.[7]

Once the bulk of the material is removed, decontaminate the area with a suitable solvent

(e.g., isopropanol), followed by a thorough cleaning with soap and water if appropriate for

the surface.

First Aid Protocol
Immediate and appropriate first aid is crucial in the event of exposure to 4-
(Dimethylamino)benzoyl chloride.

Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15-20 minutes

while removing contaminated clothing and

shoes.[9][10] Seek immediate medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15-20 minutes, holding the eyelids

open.[9][10] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[11] If breathing is

difficult, administer oxygen. If the person is not

breathing, begin artificial respiration (do not use

mouth-to-mouth).[11] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[11] Rinse the mouth

with water. If the person is conscious, have

them drink one or two glasses of water. Never

give anything by mouth to an unconscious

person.[11] Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as water, alcohols, strong bases, and oxidizing agents.[12] The

storage area should be designated for corrosive materials. It is advisable to store under an

inert atmosphere (e.g., nitrogen or argon).[6]

Disposal: Dispose of 4-(Dimethylamino)benzoyl chloride and any contaminated materials

as hazardous waste in accordance with all local, state, and federal regulations. Do not

dispose of it down the drain.
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Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling 4-
(Dimethylamino)benzoyl chloride.
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Preparation

Handling

Post-Handling

Verify Eyewash/Shower Accessibility

Work in Chemical Fume Hood

Remove Water/Moisture Sources

Prepare Spill Kit

Don Appropriate PPE

Handle with Care (Avoid Dust)

Use Spark-Proof Tools

Keep Container Closed

Decontaminate Equipment/Surfaces

Wash Hands Thoroughly

Dispose of Waste Properly

End Procedure

Start Handling Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Dimethylamino)benzoyl chloride.
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Spill Occurs

Evacuate Immediate Area Alert Personnel & Safety Officer Call Emergency Services (Large Spill)

Don Appropriate PPE

Contain Spill with Dry, Inert Material

Collect Absorbed Material

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency protocol for a 4-(Dimethylamino)benzoyl chloride spill.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Flush with Water (15-20 min)
Remove Contaminated Clothing

Flush with Water (15-20 min)
Hold Eyelids Open Move to Fresh Air Do NOT Induce Vomiting

Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response to exposure to 4-(Dimethylamino)benzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ccny.cuny.edu [ccny.cuny.edu]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. m.youtube.com [m.youtube.com]

5. youtube.com [youtube.com]

6. SOP: Water-Reactive Chemicals | PennEHRS [ehrs.upenn.edu]

7. research.wayne.edu [research.wayne.edu]

8. Guide for Chemical Spill Response - American Chemical Society [acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1308649?utm_src=pdf-body-img
https://www.benchchem.com/product/b1308649?utm_src=pdf-body
https://www.benchchem.com/product/b1308649?utm_src=pdf-custom-synthesis
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://pim-resources.coleparmer.com/sds/10708.pdf
https://datasheets.scbt.com/sc-252097.pdf
https://m.youtube.com/watch?v=NC1oUN9neY8
https://www.youtube.com/watch?v=IcOzIIPL78U
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-water-reactive
https://research.wayne.edu/oehs/chemical/19-011s_sop-water-reactive-chemicals_ada.docx
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. m.youtube.com [m.youtube.com]

10. m.youtube.com [m.youtube.com]

11. fishersci.com [fishersci.com]

12. google.com [google.com]

To cite this document: BenchChem. [Safety and handling precautions for 4-
(Dimethylamino)benzoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308649#safety-and-handling-precautions-for-4-
dimethylamino-benzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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